Cas no 101968-85-8 (N-tert-Butylcarbamoyl-L-tert-leucine)

N-tert-Butylcarbamoyl-L-tert-leucine structure
101968-85-8 structure
Product Name:N-tert-Butylcarbamoyl-L-tert-leucine
CAS No:101968-85-8
MF:C11H22N2O3
MW:230.303983211517
MDL:MFCD12796012
CID:841803
PubChem ID:354334535
Update Time:2025-07-30

N-tert-Butylcarbamoyl-L-tert-leucine Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(3-(tert-Butyl)ureido)-3,3-dimethylbutanoic acid
    • N-tert-Butylcarbamoyl-L-tert-leucine
    • N-[[(1,1-Dimethylethyl)Amino]Carbonyl]-3-Methyl-L-Valine
    • (2S)-2-(tert-butylcarbamoylamino)-3,3-dimethylbutanoic acid
    • <i>N<
    • (S)-2-[3-(tert-Butyl)ureido]-3,3-dimethylbutyric Acid
    • (2S)-2-(tert-butylaminocarbonylamino)-3,3-dimethylbutanoic acid
    • Boceprevir INT 2
    • L-Valine,N-[[(1,1-diMethylethyl)aMino]carbonyl]-3-Methyl-
    • (2S)-2-(tert-butylcarbaMoylaMino)-3,3-diMethyl-butanoic acid
    • (S)-2-(3-tert-butylureido)-3,3-diMethylbutanoic acid [
    • N-(tert-Butylcarbamoyl)-3-methyl-L-valine
    • AKOS010384807
    • (S)-2-(3-tert-butylureido)-3,3-dimethylbutanoic acid
    • AC-26307
    • CS-0007916
    • MFCD12796012
    • DB-371654
    • AS-70708
    • L-Valine, N-(((1,1-dimethylethyl)amino)carbonyl)-3-methyl
    • B5324
    • L-Valine, N-[[(1,1-dimethylethyl)amino]carbonyl]-3-methyl-
    • 59BAS59XBD
    • DTXSID40635370
    • SCHEMBL635858
    • N-(((1,1-Dimethylethyl)amino)carbonyl)-3-methyl-L-valine
    • T70017
    • Boceprevir metabolite m0ba
    • (2S)-2-(tert-Butylaminocarbonylamino)-3,3-dimethylbutanoic Acid; N-[[(1,1-Dimethylethyl)amino]carbonyl]-3-methyl-L-valine
    • 101968-85-8
    • (2S)-2-[(TERT-BUTYLCARBAMOYL)AMINO]-3,3-DIMETHYLBUTANOIC ACID
    • UNII-59BAS59XBD
    • SCH 503034-k
    • MDL: MFCD12796012
    • Inchi: 1S/C11H22N2O3/c1-10(2,3)7(8(14)15)12-9(16)13-11(4,5)6/h7H,1-6H3,(H,14,15)(H2,12,13,16)/t7-/m1/s1
    • InChI Key: RAAPXVRHYBAJQU-SSDOTTSWSA-N
    • SMILES: OC([C@H](C(C)(C)C)NC(NC(C)(C)C)=O)=O

Computed Properties

  • Exact Mass: 230.16300
  • Monoisotopic Mass: 230.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.047
  • Melting Point: No data available
  • Boiling Point: 407.6°C at 760 mmHg
  • Flash Point: 200.3±24.0 °C
  • Refractive Index: 1.472
  • PSA: 81.92000
  • LogP: 2.17870

N-tert-Butylcarbamoyl-L-tert-leucine Security Information

N-tert-Butylcarbamoyl-L-tert-leucine Pricemore >>

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N-tert-Butylcarbamoyl-L-tert-leucine Production Method

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